Cas no 2229175-96-4 (2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229175-96-4
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 6194640
• PubChem ID: 165631566
• Update Time: 2025-10-30

2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid
• 2229175-96-4
• EN300-1950566

• Inchi： 1S/C9H6F3NO2/c10-5-1-2-6(13-3-5)8(7(14)15)4-9(8,11)12/h1-3H,4H2,(H,14,15)
• InChI Key： BJWNNXDRGFJXMT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(=CN=1)F)F

Computed Properties

• Exact Mass: 217.03506292g/mol
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 2229175-96-4)

2,2-Difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229175-96-4) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluorocyclopropane core and 5-fluoropyridyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly interested in this compound due to its role in modulating physicochemical properties, such as lipophilicity and metabolic stability, which are critical for drug design.

The compound's CAS number 2229175-96-4 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its utility in the development of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent enzymes. Its fluorine atoms enhance binding affinity and bioavailability, addressing key challenges in modern drug discovery. This has led to a surge in patents and publications referencing 2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid, particularly in the context of structure-activity relationship (SAR) optimization.

From a synthetic perspective, the preparation of CAS 2229175-96-4 involves multi-step organic transformations, including cyclopropanation and fluorination reactions. These processes are often optimized for scalability and yield, catering to industrial demand. Environmental and regulatory considerations also drive innovation in greener synthesis routes, such as catalytic fluorination methods, which reduce waste and improve atom economy. This aligns with the broader pharmaceutical industry's focus on sustainable chemistry and green manufacturing.

Analytical characterization of 2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring compliance with regulatory standards for intermediates. The compound's stability under various pH conditions and thermal profiles is also a subject of research, as it impacts formulation strategies for downstream applications.

In agrochemicals, CAS 2229175-96-4 derivatives are explored for their herbicidal and fungicidal properties. The fluoropyridine group is known to enhance target specificity in plant pathogens, reducing off-target effects. This resonates with the agricultural sector's push for precision farming and eco-friendly pesticides. Additionally, its potential in crop protection aligns with global food security initiatives, making it a topic of interest in interdisciplinary research.

Market trends indicate rising demand for fluorinated building blocks like 2,2-difluoro-1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid, driven by the expansion of biopharmaceuticals and specialty chemicals. Suppliers and contract manufacturers are increasingly listing this compound in catalogs, emphasizing its availability in both research and bulk quantities. Custom synthesis services also offer tailored modifications to meet specific project requirements, further broadening its applicability.

Future directions for CAS 2229175-96-4 may include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas gaining traction in oncology and neurodegenerative disease research. Its versatility as a scaffold for fragment-based drug design positions it as a key player in next-generation therapeutics. Collaborative efforts between academia and industry will likely uncover new roles for this compound, solidifying its importance in chemical innovation.